Cas no 880362-05-0 (1-(3-Methylpyridin-2-yl)-1,4-diazepane)

• Product name: 1-(3-Methylpyridin-2-yl)-1,4-diazepane
• CAS No: 880362-05-0
• MF: C₁₁H₁₇N₃
• MW: 191.27278
• MDL: MFCD08061111
• CID: 93127
• PubChem ID: 16740663

1-(3-Methylpyridin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyridin-2-yl)-1,4-diazepane
• 1-(3-Methyl-2-pyridyl)homopiperazine
• 1-(3-Methylpyridin-2-yl)1,4-diazepane
• 1-(3-methyl-2-pyridyl)-1,4-diazaperhydroepine
• 1-(3-METHYL-PYRIDIN-2-YL)-[1,4]DIAZEPANE
• MFCD08061111
• DTXSID70587616
• J-503166
• FT-0735366
• 880362-05-0
• AKOS005254382
• 1-(3-methylpyridin-2-yl)-[1,4]diazepane
• SCHEMBL14818765
• A862333
• MS-20026
• 1-(3-Methyl-2-pyridinyl)-1,4-diazepane, AldrichCPR
• BBL100501
• STL554295

• MDL： MFCD08061111
• Inchi： InChI=1S/C11H17N3/c1-10-4-2-6-13-11(10)14-8-3-5-12-7-9-14/h2,4,6,12H,3,5,7-9H2,1H3
• InChI Key： ATUSBQCZIPECGZ-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=C1)N2CCCNCC2

Computed Properties

• Exact Mass: 191.14200
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 1.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.034
• Boiling Point: 339.3°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.5735
• PSA: 28.16000
• LogP: 1.58350
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-(3-Methylpyridin-2-yl)-1,4-diazepane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：8

1-(3-Methylpyridin-2-yl)-1,4-diazepane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(3-Methylpyridin-2-yl)-1,4-diazepane

Comprehensive Overview of 1-(3-Methylpyridin-2-yl)-1,4-diazepane (CAS No. 880362-05-0)

1-(3-Methylpyridin-2-yl)-1,4-diazepane (CAS No. 880362-05-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name or CAS registry number, belongs to the diazepane family, which is known for its versatility in drug discovery and development. Researchers and industry professionals frequently search for terms like "1,4-diazepane derivatives," "pyridine-diazepane hybrids," and "CAS 880362-05-0 applications" to explore its uses further.

The molecular structure of 1-(3-Methylpyridin-2-yl)-1,4-diazepane combines a pyridine ring with a diazepane moiety, making it a valuable scaffold for designing bioactive molecules. Its chemical properties, such as solubility, stability, and reactivity, are critical for its integration into various formulations. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Searches like "diazepane in drug design" and "pyridine-based pharmacophores" reflect the growing interest in this area.

One of the key applications of 1-(3-Methylpyridin-2-yl)-1,4-diazepane lies in its potential as a central nervous system (CNS) modulator. The diazepane core is a common feature in many neuroactive compounds, and its combination with a pyridine ring may offer enhanced binding affinity to specific receptors. This has led to queries such as "CNS drug candidates 2024" and "diazepane neuropharmacology" gaining traction among researchers. Additionally, the compound's role in catalysis and material science is being explored, aligning with the broader demand for "sustainable chemical synthesis" and "green chemistry innovations."

From a synthetic perspective, 1-(3-Methylpyridin-2-yl)-1,4-diazepane can be prepared through multi-step organic reactions, often involving reductive amination or cyclization strategies. The optimization of these synthetic routes is a hot topic, as evidenced by searches for "efficient diazepane synthesis" and "pyridine functionalization techniques." The compound's spectroscopic data (e.g., NMR, IR, and MS) are also frequently requested, underscoring the need for comprehensive analytical characterization.

In the context of intellectual property and market trends, CAS No. 880362-05-0 has been referenced in several patents related to pharmaceutical intermediates and specialty chemicals. This aligns with the surge in searches for "patented diazepane compounds" and "emerging chemical building blocks." Furthermore, the compound's potential in personalized medicine and bioconjugation has sparked discussions in forums and academic circles, often linked to queries like "next-gen therapeutic agents."

To conclude, 1-(3-Methylpyridin-2-yl)-1,4-diazepane (CAS No. 880362-05-0) represents a promising candidate for diverse scientific and industrial applications. Its structural elegance, coupled with its relevance in cutting-edge research, ensures its continued prominence in the chemical and pharmaceutical landscapes. As interest grows in topics like "AI-augmented molecular design" and "high-throughput screening," this compound is poised to remain a focal point of innovation.